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Introduction
Inpyrfluxam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide,

belonging to the Fungicide Resistance Action Committee (FRAC) Group 7.[1][2] It is utilized for

the control of a variety of fungal diseases in major crops such as soybeans, corn, sugar beets,

apples, and rice.[1][2] This guide provides an objective comparison of Inpyrfluxam's

performance against other alternatives, supported by experimental data, to aid researchers,

scientists, and drug development professionals in their economic impact analysis. The primary

economic benefits of fungicides like Inpyrfluxam are derived from increased crop yields,

improved quality, and enhanced food security.[3]

Performance and Efficacy Comparison
Inpyrfluxam has demonstrated efficacy comparable to or, in some cases, superior to other

commercially available fungicides across a range of crops and diseases. Its primary economic

value often lies in its role as a tool for resistance management, particularly in situations where

pathogens have developed resistance to other fungicide classes.

Data Summary
The following tables summarize quantitative data from various experimental trials, comparing

the performance of Inpyrfluxam with alternative fungicides.

Table 1: Efficacy of Inpyrfluxam and Alternatives on Corn (Seed Treatment)
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Treatment
Active
Ingredient(s
)

FRAC
Code(s)

Target Pest
Efficacy
Metric

Result

Inpyrfluxam Inpyrfluxam 7 (SDHI)
Rhizoctonia

solani

Plant Stand

Count

Comparable

to widely

used

alternatives

(sedaxane

and

fluxapyroxad)

.[1][4] No

significant

difference

observed.[1]

[4]

Sedaxane Sedaxane 7 (SDHI)
Rhizoctonia

solani

Plant Stand

Count

Comparable

to

Inpyrfluxam.

[1][4]

Fluxapyroxad Fluxapyroxad 7 (SDHI)
Rhizoctonia

solani

Plant Stand

Count

Comparable

to

Inpyrfluxam.

[1][4]

Base Seed

Treatment +

Inpyrfluxam

Fludioxonil+E

thaboxam+M

etalaxyl+Inpyr

fluxam

12, 22, 4, 7
Rhizoctonia

solani

Yield

Increase over

Base

Approximatel

y 19%

increase.[4]

Base Seed

Treatment +

Sedaxane

Fludioxonil+E

thaboxam+M

etalaxyl+Sed

axane

12, 22, 4, 7
Rhizoctonia

solani

Yield

Increase over

Base

Approximatel

y 19%

increase.[4]

Base Seed

Treatment +

Fluxapyroxad

Fludioxonil+E

thaboxam+M

12, 22, 4, 7 Rhizoctonia

solani

Yield

Increase over

Base

Approximatel

y 19%

increase.[4]
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etalaxyl+Flux

apyroxad

Table 2: Efficacy of Inpyrfluxam and Alternatives on Soybeans (Foliar Application)

Treatment
Active
Ingredient(s
)

FRAC
Code(s)

Target Pest
Efficacy
Metric

Result

Inpyrfluxam Inpyrfluxam 7 (SDHI)
Rhizoctonia

Aerial Blight

Disease

Control

Excellent

efficacy.[1] A

new mode of

action for

controlling

this disease,

aiding in

resistance

management.

[5][6]

Fluxapyroxad

+

Pyraclostrobi

n

Fluxapyroxad

+

Pyraclostrobi

n

7 (SDHI) + 11

(QoI)

Rhizoctonia

Aerial Blight

Disease

Control

Excellent

efficacy.[1]

Azoxystrobin Azoxystrobin 11 (QoI)
Rhizoctonia

Aerial Blight

Disease

Control

Widely used,

but

resistance

has been

reported in

some fungal

populations.

[1][4]

Propiconazol

e

Propiconazol

e
3 (DMI)

Rhizoctonia

Aerial Blight

Disease

Control

Widely used.

[4]

Table 3: Efficacy of Inpyrfluxam and Alternatives on Sugar Beets (Seed Treatment)
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Treatment
Active
Ingredient(s
)

FRAC
Code(s)

Target Pest
Efficacy
Metric

Result

Inpyrfluxam +

Base

Treatment

Inpyrfluxam +

Hymexazol +

Metalaxyl

7, 32, 4
Rhizoctonia

solani

Plant Count

Increase

In North

Dakota trials,

resulted in a

9% higher

plant count

per acre than

untreated

control.[1] In

an Idaho trial,

a 9% higher

plant count

was

observed.[1]

Penthiopyrad

+ Base

Treatment

Penthiopyrad

+ Hymexazol

+ Metalaxyl

7, 32, 4
Rhizoctonia

solani

Plant Count

Increase

In North

Dakota trials,

resulted in a

7% higher

plant count

per acre than

untreated

control.[1] In

an Idaho trial,

a 17% higher

plant count

was

observed.[1]

Table 4: Efficacy of Inpyrfluxam and Alternatives on Rice (Foliar Application)
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Treatment
Active
Ingredient(s
)

FRAC
Code(s)

Target Pest
Efficacy
Metric

Result

Inpyrfluxam Inpyrfluxam 7 (SDHI)
Rhizoctonia

Sheath Blight

Disease

Incidence

Reduction

Reduced

from 68%

(untreated) to

25%. No

significant

difference in

disease

control or

crop yield

compared to

azoxystrobin

and

fluxapyroxad.

[1] An

effective

rotational

partner.[1]

Azoxystrobin Azoxystrobin 11 (QoI)
Rhizoctonia

Sheath Blight

Disease

Incidence

Reduction

Reduced

from 68%

(untreated) to

30%.[1]

Known

resistance in

some areas.

[1]

Fluxapyroxad Fluxapyroxad 7 (SDHI)
Rhizoctonia

Sheath Blight

Disease

Incidence

Reduction

Reduced

from 68%

(untreated) to

32%.[1]

Propiconazol

e

Propiconazol

e

3 (DMI) Rhizoctonia

Sheath Blight

Disease

Incidence

Reduction

Ineffective in

reducing

disease
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incidence in

the cited

trials.[1]

Economic Impact Analysis
The economic benefit of a fungicide application is determined by the yield increase it provides

relative to its cost (fungicide price + application cost).[7] A key consideration for Inpyrfluxam is

its role in fungicide resistance management. The evolution of fungicide resistance can lead to

significant economic losses due to reduced efficacy of treatments.[8][9] By providing a different

mode of action, Inpyrfluxam can be rotated with other fungicides to delay the development of

resistance, thus preserving the efficacy of existing products and protecting long-term crop

productivity.[1]

Return on Investment (ROI) Framework
A common method to evaluate the economic viability of a fungicide application is to calculate

the break-even yield response. This can be determined using the following formula:

Break-Even Yield (bu/A) = Total Application Cost (

/𝐴)/𝐶𝑟𝑜𝑝𝑃𝑟𝑖𝑐𝑒(/A)/CropPrice(

/bu)[7]

For a fungicide application to be profitable, the actual yield increase must exceed the break-

even yield. While specific pricing for Inpyrfluxam and its application is variable, this framework

allows for a localized economic analysis. Online ROI calculators, often provided by university

extension programs, can also be valuable tools for this assessment.[10][11][12][13]

The economic value of Inpyrfluxam is particularly evident in crops like soybeans and sugar

beets where it offers a new mode of action against key diseases for which resistance to other

fungicides is a concern.[5][6]

Experimental Protocols
Detailed experimental protocols for fungicide efficacy trials are crucial for the accurate

assessment of a product's performance. While specific protocols for every trial cited are not
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publicly available, the following represents a generalized methodology for conducting such

trials based on common agricultural research practices.

General Field Trial Protocol for Fungicide Efficacy
Experimental Design:

Utilize a randomized complete block design (RCBD) with a minimum of four replications.

[14][15][16][17]

Plot sizes should be sufficient to allow for accurate application and harvesting, minimizing

edge effects (e.g., 11'x30').[15][16]

Establish trials in fields with a history of the target disease or inoculate plots to ensure

disease pressure.[18][19]

Treatment Application:

Calibrate application equipment (e.g., CO2-powered backpack sprayer) to ensure

accurate and uniform delivery of the fungicides at the labeled rates.[15][18]

Apply treatments at the specified crop growth stage (e.g., R3 for soybeans) and

application interval.[14][15]

Include an untreated control and a standard registered control for comparison.[18]

Data Collection:

Assess disease incidence and severity at regular intervals throughout the growing season.

[18] Disease severity can be rated as the percentage of affected tissue per plant.[18]

Record crop injury, if any, on a standardized scale.[13]

At maturity, harvest the center rows of each plot to determine yield, which should be

adjusted to a standard moisture content.[14]

Statistical Analysis:

Validation & Comparative
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Analyze the collected data using appropriate statistical methods, such as Analysis of

Variance (ANOVA), to determine if there are significant differences between treatments.

[14]

Utilize tests like Fisher's Protected Least Significant Difference (LSD) to compare

treatment means.[14]

Mode of Action: Signaling Pathway
Inpyrfluxam is a succinate dehydrogenase inhibitor (SDHI) fungicide.[5][20] It acts on Complex

II of the mitochondrial electron transport chain, inhibiting the enzyme succinate

dehydrogenase.[5][20] This disruption of the fungal cell's energy production ultimately leads to

its death.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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